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Compound of Interest

Compound Name: 25I-NBF hydrochloride

Cat. No.: B592884

Essential Safety and Handling of 25I-NBF
Hydrochloride

Disclaimer: No specific Safety Data Sheet (SDS) for 25I-NBF hydrochloride was located. The
following guidance is based on information for the structurally related compound 251-NBOMe
hydrochloride and general laboratory safety protocols. A thorough risk assessment should be
conducted before handling this compound.

251-NBF hydrochloride is a potent psychoactive compound and a derivative of the
phenethylamine hallucinogen 2C-1.[1][2][3] It acts as a highly potent partial agonist for the 5-
HT2A receptor.[1][2][3] Due to its pharmacological activity, extreme caution should be exercised
during handling to prevent accidental exposure. This substance is intended for forensic and
research applications only and is not for human or veterinary use.[1][2]

Personal Protective Equipment (PPE)

A comprehensive assessment of potential hazards is necessary to determine the appropriate
PPE for handling 25I-NBF hydrochloride.[4] The minimum recommended PPE for laboratory
work with chemical hazards includes a lab coat, protective eyewear, long pants, and closed-toe
shoes.[5][6]

Recommended PPE for Handling 25I-NBF Hydrochloride:
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. Eye and Face . Respiratory

Body Protection . Hand Protection .
Protection Protection

Lab Coat (Fire- N95 respirator or
resistant Safety glasses with Disposable nitrile higher, especially
recommended when side-shields (ANSI gloves (double-gloving  when handling
handling flammable Z87.1 compliant)[5] is recommended) powders or in poorly
solvents)[7] ventilated areas[7]

_ Chemical-resistant
) ) Chemical splash
Chemical-resistant gloves (consult
goggles (when splash
apron ) manufacturer's
hazard is present)[6] o
compatibility data)[8]

Face shield (in
addition to goggles for
splash hazards)[5][7]

Handling and Storage

Safe Handling Precautions:

e Ensure good ventilation and/or use a chemical fume hood to prevent the formation of
aerosols.[9]

e Avoid contact with skin, eyes, and clothing.[10]

e Do not breathe dust.[10]

e Open and handle the container with care.[9]

o Keep away from ignition sources and protect against electrostatic charges.[9]
Storage Conditions:

» Store in a tightly closed container in a dry and well-ventilated place.[10]

e The compound is supplied as a crystalline solid.[2]
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e Protect from moisture as it may be hygroscopic.[10]

» Store away from incompatible materials.[10]

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration or

oxygen. Seek immediate medical attention.[9]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of
water.[10]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o ) o

do. Continue rinsing. Seek medical attention if

irritation persists.[10]

) Do not induce vomiting. Rinse mouth. Seek
Ingestion , , , ,
immediate medical attention.[10]

Spill Response Workflow:

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan

All waste materials should be disposed of in accordance with local, state, and federal
regulations.

Disposal of Unused Material:

o Contact a licensed professional waste disposal service to dispose of this material.
e Itis important to prevent the diversion of this substance into illicit markets.[11]
Disposal of Contaminated PPE and Materials:

* Remove contaminated items from their original containers.[12]

» Mix the materials with an unappealing substance such as dirt, cat litter, or used coffee
grounds.[12]

o Place the mixture in a sealed, labeled container, such as a plastic bag.[12]
» Dispose of the container in the trash.[12]

» Remove all personal information from any prescription labels before recycling or disposing of
empty containers.[12]

Given the nature of this compound, incineration by a licensed facility is the preferred method of
destruction.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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